4-ethoxy-N-methylnaphthalene-1-sulfonamide

• Molecular Formula: C13H15NO3S
• Molecular Weight: 265.33 g/mol
• IUPAC Name: 4-ethoxy-N-methylnaphthalene-1-sulfonamide
• InChI: InChI=1S/C13H15NO3S/c1-3-17-12-8-9-13(18(15,16)14-2)11-7-5-4-6-10(11)12/h4-9,14H,3H2,1-2H3
• InChI Key: NLUZVHOWFQHOGV-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NC

Description

4-ethoxy-N-methylnaphthalene-1-sulfonamide is a chemical compound that has gained attention in the scientific community due to its potential as a pharmaceutical agent. This compound is a sulfonamide derivative of naphthalene, which is a polycyclic aromatic hydrocarbon.

Scientific Research Applications

4-ethoxy-N-methylnaphthalene-1-sulfonamide has been studied for its potential as a pharmaceutical agent. It has been found to have antimicrobial, antifungal, and anticancer properties. In addition, it has been studied as a potential inhibitor of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-methylnaphthalene-1-sulfonamide is not fully understood. However, it is thought to work by inhibiting the activity of certain enzymes or proteins in the body. For example, as mentioned earlier, it has been studied as a potential inhibitor of carbonic anhydrase.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are also not fully understood. However, it has been found to have antimicrobial, antifungal, and anticancer properties, which suggest that it may have an effect on cell growth and division. In addition, its potential as a carbonic anhydrase inhibitor suggests that it may have an effect on acid-base balance in the body.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethoxy-N-methylnaphthalene-1-sulfonamide in lab experiments is its potential as a pharmaceutical agent. Its antimicrobial, antifungal, and anticancer properties make it a promising candidate for further study. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several future directions for the study of 4-ethoxy-N-methylnaphthalene-1-sulfonamide. One direction is to further investigate its potential as a carbonic anhydrase inhibitor. Another direction is to study its effects on different types of cancer cells. Additionally, its potential as an antimicrobial and antifungal agent could be further explored. Finally, more research is needed to fully understand its mechanism of action and how it can be applied in different experimental settings.
Conclusion:
In conclusion, this compound is a promising compound that has potential as a pharmaceutical agent. Its antimicrobial, antifungal, and anticancer properties make it a candidate for further study. However, more research is needed to fully understand its mechanism of action and how it can be applied in different experimental settings.

Synthesis Methods

The synthesis of 4-ethoxy-N-methylnaphthalene-1-sulfonamide involves the reaction of 4-ethoxy-N-methylnaphthalene-1-sulfonyl chloride with ammonia or an amine. This reaction results in the formation of the sulfonamide derivative. The yield of this reaction can be improved by using a solvent such as dichloromethane or chloroform.